Cas no 52802-20-7 (2-Naphthalenol, 1,2,3,4-tetrahydro-, methanesulfonate)

• Product Name: 2-Naphthalenol, 1,2,3,4-tetrahydro-, methanesulfonate
• CAS No: 52802-20-7
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 358763
• PubChem ID: 21887837
• Update Time: 2025-05-20

2-Naphthalenol, 1,2,3,4-tetrahydro-, methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 1,2,3,4-tetrahydro-, methanesulfonate
• 1,2,3,4-tetrahydronaphthalen-2-ylmethanesulfonate
• 1,2,3,4-tetrahydronaphthalen-2-yl methanesulfonate
• 52802-20-7
• SCHEMBL4857120
• 2-methylsulphonyloxytetralin
• GCHSTPNWXULIPY-UHFFFAOYSA-N

• Inchi： 1S/C11H14O3S/c1-15(12,13)14-11-7-6-9-4-2-3-5-10(9)8-11/h2-5,11H,6-8H2,1H3
• InChI Key： GCHSTPNWXULIPY-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 244.07698
• Monoisotopic Mass: 226.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• PSA: 74.6

Additional information on 2-Naphthalenol, 1,2,3,4-tetrahydro-, methanesulfonate

2-Naphthalenol, 1,2,3,4-Tetrahydro-, Methanesulfonate (CAS No. 52802-20-7)

2-Naphthalenol, 1,2,3,4-tetrahydro-, methanesulfonate, also known by its CAS registry number 52802-20-7, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is a derivative of tetrahydronaphthalenol, which itself is a reduced form of naphthalene—a polycyclic aromatic hydrocarbon with two fused benzene rings. The methanesulfonate group attached to the tetrahydronaphthalenol backbone introduces unique chemical properties that make this compound valuable in various applications.

The structure of 52802-20-7 consists of a tetrahydronaphthalenol core with a methanesulfonate ester group. This functional group is known for its stability and reactivity under specific conditions. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel anti-inflammatory agents and as a precursor for drug delivery systems.

In terms of chemical synthesis, 52802-20-7 is often employed in nucleophilic substitution reactions due to the electrophilic nature of the sulfonate ester group. This property allows it to act as a versatile building block in organic chemistry. Moreover, its solubility characteristics make it suitable for use in both aqueous and organic solvents, depending on the reaction conditions.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 52802-20-7 with greater accuracy. These studies have revealed that the compound exhibits favorable interactions with certain biological targets, such as enzymes involved in inflammatory pathways. As a result, there is growing interest in its potential application as a therapeutic agent.

In addition to its role in drug discovery, 52802-20-7 has also found utility in materials science. Its ability to form stable ester linkages makes it a candidate for use in polymer chemistry and as a component in advanced materials with tailored properties.

The synthesis of 52802-20-7 typically involves multi-step processes that include reduction of naphthalene derivatives followed by esterification with methanesulfonic acid. Optimization of these steps has led to improved yields and purity levels, which are critical for its application in research and industrial settings.

In conclusion, 52802-20-7, or methanesulfonate derivative of tetrahydronaphthalenol, stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and compatibility with various reaction conditions make it an essential tool for researchers and developers alike.